Cas no 887266-86-6 (2-Bromo-1-methyl-3-nitro-5-(trifluoromethoxy)benzene)

• Product Name: 2-Bromo-1-methyl-3-nitro-5-(trifluoromethoxy)benzene
• CAS No: 887266-86-6
• MF: C₈H₅BrF₃NO₃
• MW: 300.029412031174
• CID: 1029229
• PubChem ID: 2783318
• Update Time: 2025-04-20

2-Bromo-1-methyl-3-nitro-5-(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-methyl-3-nitro-5-(trifluoromethoxy)benzene
• 887266-86-6
• 2-bromo-3-nitro-5-(trifluoromethoxy)toluene
• DTXSID20382577

• Inchi： 1S/C8H5BrF3NO3/c1-4-2-5(16-8(10,11)12)3-6(7(4)9)13(14)15/h2-3H,1H3
• InChI Key： OTKNDFZLZOVYDO-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C=C1C)OC(F)(F)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 298.94049g/mol
• Monoisotopic Mass: 298.94049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 55Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers